Ethyl 2-methyl-3-nitro-5-(3-phenoxyphenoxy)sulfonylbenzoate

• IUPAC Name: ethyl 2-methyl-3-nitro-5-(3-phenoxyphenoxy)sulfonylbenzoate
• InChI: InChI=1S/C22H19NO8S/c1-3-29-22(24)20-13-19(14-21(15(20)2)23(25)26)32(27,28)31-18-11-7-10-17(12-18)30-16-8-5-4-6-9-16/h4-14H,3H2,1-2H3
• InChI Key: FXTSHEYEVMJRGV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=CC(=C1)S(=O)(=O)OC2=CC=CC(=C2)OC3=CC=CC=C3)[N+](=O)[O-])C
• Molecular Formula: C22H19NO8S
• Molecular Weight: 457.5 g/mol

Description

Ethyl 2-methyl-3-nitro-5-(3-phenoxyphenoxy)sulfonylbenzoate, also known as EPN, is a chemical compound that has been widely used in scientific research. EPN belongs to the group of organophosphorus compounds, which are widely used in agriculture as insecticides. However, EPN has been found to have potential applications in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of Ethyl 2-methyl-3-nitro-5-(3-phenoxyphenoxy)sulfonylbenzoate involves the inhibition of acetylcholinesterase, which leads to an accumulation of acetylcholine in the synaptic cleft. This results in overstimulation of the nervous system, leading to symptoms such as convulsions and paralysis.
Biochemical and Physiological Effects:
Ethyl 2-methyl-3-nitro-5-(3-phenoxyphenoxy)sulfonylbenzoate has been found to have a number of biochemical and physiological effects. It has been shown to affect the activity of enzymes involved in the metabolism of drugs and other xenobiotics. Ethyl 2-methyl-3-nitro-5-(3-phenoxyphenoxy)sulfonylbenzoate has also been shown to affect the levels of neurotransmitters in the brain, leading to changes in behavior and cognitive function.

Advantages and Limitations for Lab Experiments

Ethyl 2-methyl-3-nitro-5-(3-phenoxyphenoxy)sulfonylbenzoate has several advantages for use in lab experiments. It is a potent inhibitor of acetylcholinesterase, making it useful in the study of the nervous system. It is also relatively stable and easy to handle. However, Ethyl 2-methyl-3-nitro-5-(3-phenoxyphenoxy)sulfonylbenzoate has some limitations. It is toxic and can be hazardous if not handled properly. It is also relatively expensive compared to other inhibitors of acetylcholinesterase.

Future Directions

There are several future directions for research involving Ethyl 2-methyl-3-nitro-5-(3-phenoxyphenoxy)sulfonylbenzoate. One potential application is in the development of new drugs that target acetylcholinesterase. Ethyl 2-methyl-3-nitro-5-(3-phenoxyphenoxy)sulfonylbenzoate could also be used in the study of the nervous system and the development of new treatments for neurological disorders. Additionally, Ethyl 2-methyl-3-nitro-5-(3-phenoxyphenoxy)sulfonylbenzoate could be used in the development of new insecticides that are less toxic and more environmentally friendly than current options.

Synthesis Methods

The synthesis of Ethyl 2-methyl-3-nitro-5-(3-phenoxyphenoxy)sulfonylbenzoate involves the reaction of ethyl 2-methyl-3-nitro-5-sulfonylbenzoate with 3-phenoxyphenol. The reaction is carried out in the presence of a base, such as potassium carbonate, and a solvent, such as dimethylformamide. The resulting product is a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

Ethyl 2-methyl-3-nitro-5-(3-phenoxyphenoxy)sulfonylbenzoate has been widely used in scientific research due to its ability to inhibit acetylcholinesterase, an enzyme that is responsible for the breakdown of the neurotransmitter acetylcholine. This property has made Ethyl 2-methyl-3-nitro-5-(3-phenoxyphenoxy)sulfonylbenzoate useful in the study of the nervous system and the development of new drugs that target acetylcholinesterase.